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Compound of Interest

Compound Name: Uvaol

Cat. No.: B1682811

Essential Safety and Handling Guide for Uvaol

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Uvaol. The following procedures are based on
general laboratory safety protocols for handling solid chemical compounds where specific
hazard data is limited. According to information from the ECHA C&L Inventory, Uvaol has been
reported as not meeting GHS hazard criteria by multiple companies[1]. However, in the
absence of a comprehensive Safety Data Sheet (SDS), it is prudent to handle Uvaol with a
standard level of care applicable to all laboratory chemicals.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling any chemical to ensure
appropriate protective measures are in place. The following table summarizes the
recommended PPE for handling Uvaol in a laboratory setting, based on general best practices.

[2][3]
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PPE Category

Item

Specifications and
Recommendations

Eye and Face

Safety Glasses

Must have side shields and
meet ANSI| Z87.1 standards.
Required at all times in the

laboratory.[2]

Chemical Splash Goggles

To be worn when there is a
potential for splashing, such as
when handling solutions of

Uvaol.

Recommended in addition to

goggles when handling larger

Face Shield quantities of Uvaol powder or
solutions where there is a
significant splash hazard.[2][4]
Nitrile gloves are a standard
choice for incidental contact
Hand Disposable Gloves with many chemicals.[2]
Always check manufacturer's
glove compatibility charts.[3]
A long-sleeved lab coat,
preferably with a high cotton
Body Laboratory Coat

content, should be worn to

protect skin and clothing.[2]

Chemical-Resistant Apron

Recommended when handling
larger quantities of Uvaol
solutions to provide an
additional layer of protection

against spills.

Respiratory

Dust Mask/Respirator

Recommended when handling
Uvaol powder outside of a
fume hood to minimize

inhalation of fine particles. A
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fitted N95 respirator is a

suitable option.[5]

Standard Operating Procedure for Handling Uvaol

This section provides a step-by-step guide for the safe handling of Uvaol from receipt to
disposal.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate
PPE, including gloves and safety glasses, during inspection.

e Labeling: Ensure the container is clearly labeled with the chemical name (Uvaol), CAS
number (545-46-0), and any known hazard information.

o Storage: Store Uvaol in a cool, dry, and well-ventilated area away from incompatible
materials. The container should be tightly sealed. For long-term stability, storage at -20°C is
recommended[6].

Engineering Controls

o Ventilation: When weighing or handling Uvaol powder, it is best practice to do so in a
chemical fume hood or a ventilated enclosure to minimize inhalation exposure.

o Eyewash and Safety Shower: Ensure that a properly functioning eyewash station and safety
shower are readily accessible in the work area.

Handling and Use

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory[7][8]. Wash hands
thoroughly with soap and water after handling Uvaol, even if gloves were worn.[7][8]

» Weighing: To avoid generating dust, handle Uvaol powder carefully. Use a spatula to transfer
the solid. If possible, weigh directly into the receiving vessel.

e Preparing Solutions: When dissolving Uvaol, add the solid to the solvent slowly to avoid
splashing. Uvaol is soluble in chloroform and slightly soluble in ethanol[6].
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» Spill Management: In the event of a spill, isolate the area. For small powder spills, carefully
sweep or vacuum the material into a labeled waste container. Avoid creating dust. For liquid
spills, absorb with an inert material and place in a sealed container for disposal.

Waste Disposal

» Container Labeling: All waste containing Uvaol must be collected in a clearly labeled, sealed
container.

o Disposal Protocol: Dispose of Uvaol waste in accordance with local, state, and federal
regulations. Consult your institution's Environmental Health and Safety (EHS) office for
specific guidance. Do not pour Uvaol waste down the drain.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be disposed of as chemical waste.

Visual Workflow and Safety Hierarchy

The following diagrams illustrate the procedural workflow for handling Uvaol and the hierarchy
of controls for minimizing exposure.
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Caption: Workflow for the safe handling of Uvaol in a laboratory setting.
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Caption: Hierarchy of controls for minimizing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

